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Application Note: High-Fidelity Sequencing by Synthesis Using 3'-O-Allyl-dNTP Reversible
Terminators

Abstract

This application note details the protocol and mechanistic basis for using 3'-O-allyl-2'-
deoxythymidine (referred to here as 3'-Allyl-dT) as a reversible chain terminator in Sequencing
by Synthesis (SBS). Unlike irreversible dideoxy terminators (Sanger), 3'-allyl terminators allow
for the step-wise addition of nucleotides by chemically blocking the 3'-hydroxyl group. This
block is reversible via Palladium (Pd)-catalyzed deallylation, regenerating the 3'-OH for the next
extension cycle.[1][2][3] This guide covers the specific requirements for mutant DNA
polymerases (e.g., Thermococcus sp. 9°N variants) capable of incorporating these bulky
modifications and provides a rigorous protocol for the extension-cleavage cycle.

Introduction & Mechanism
The Chemistry of Reversible Termination
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The core of this technology is the modification of the ribose 3' carbon. In standard DNA
synthesis, the 3'-hydroxyl (OH) attacks the alpha-phosphate of the incoming dNTP. In 3'-Allyl-
dT, the hydrogen of the 3'-OH is replaced by an allyl group (

), forming an allyl ether.

o Nomenclature Note: While often colloquially referred to as "3'-Allyl-3'-deoxythymidine"
(implying a C-C bond), the chemically active reversible terminator is 3'-O-allyl-2'-
deoxythymidine. The allyl group protects the oxygen, preventing phosphodiester bond
formation until removed.

The Cycle

e Incorporation: A modified polymerase incorporates the 3'-O-allyl-dTTP complementary to the
template.

e Termination: The 3'-O-allyl group sterically and chemically prevents the polymerase from
adding the next nucleotide.

o Detection: The event is recorded (via fluorescence if the base is labeled, or pyrophosphate
detection).

o Cleavage (Deallylation): A Palladium(0) catalyst cleaves the allyl group, regenerating the 3'-
OH.[1][2]

Critical Materials & Reagents
Nucleotides

e Reagent: 3'-O-allyl-dTTP (and corresponding dATP, dCTP, dGTP).
e Concentration: 10-50 puM working solution.

e Storage: -20°C. Avoid repeated freeze-thaw cycles to prevent hydrolysis of the triphosphate.

Polymerase

Standard Taq or Pfu polymerases cannot incorporate 3'-O-allyl modified nucleotides due to
steric hindrance in the active site.
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e Required Enzyme:Therminator™ Il or 9°N DNA Polymerase with specific mutations (A485L /
Y409V).[1][4]

o Why? The Y409V mutation ("Steric Gate" variant) opens the active site to accept bulky 3'
modifications.

Cleavage Cocktail (The "Deallylation Mix")

The cleavage reaction relies on a Palladium catalyst.[2][3]

o Catalyst:

(Sodium tetrachloropalladate(ll)).

e Ligand: TPPTS (3,3',3"-Phosphinidynetris(benzenesulfonic acid) trisodium salt).

» Role of Ligand: TPPTS makes the Pd species water-soluble and stabilizes the active Pd(0)
complex in aqueous DNA-compatible buffers.

Experimental Protocol
Phase 1: Polymerase Extension (Incorporation)

Objective: Incorporate the terminator and block the DNA strand.
e Prepare Reaction Mix:

o 1x Thermopol Buffer (20 mM Tris-HCI, 10 mM (NH4)2S04, 10 mM KCI, 2 mM MgSO4,
0.1% Triton X-100, pH 8.8).

o 50 nM Primed DNA Template (immobilized on beads or slide).

o 20 uM 3-O-allyl-dTTP.

o 0.1 U/pL 9°N Polymerase mutant (A485L/Y409V).
 Incubate: 60°C for 5-10 minutes.

e Wash:
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o Wash 3x with Wash Buffer (10 mM Tris-HCI pH 7.5, 50 mM NacCl, 0.05% Tween-20).

o Critical: Thorough washing removes unincorporated nucleotides, preventing "pre-phasing”
(incorporation of >1 base if cleavage happens prematurely).

Phase 2: Detection (Imaging)

(Protocol depends on detection platform—e.g., fluorescence microscopy if using dye-linked
terminators. If using non-labeled terminators for pyrosequencing, this step involves PPi
detection).

Phase 3: Palladium-Catalyzed Cleavage

Objective: Remove the 3'-allyl block to regenerate 3'-OH.[2]
» Prepare Fresh Catalyst (Just before use):
o Mix

and TPPTS in a 1.7 molar ratio in degassed

o Final Concentration: 700 uM Pd /5 mM TPPTS.

o Note: The solution should turn from yellow to dark amber/brown upon mixing.
» Reaction:

o Add 50 pL of the Pd/TPPTS mix to the immobilized DNA.

o Incubate at 60°C for 2-5 minutes (or 30 mins at Room Temp).
e Quench/Wash:

o Wash 3x with High-Salt Wash Buffer (50 mM EDTA, 1 M NacCl) to chelate and remove
residual Palladium.

o Why? Residual Pd can inhibit the polymerase in the next cycle.
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o Final rinse with 1x Polymerase Buffer.

Mechanism & Workflow Visualization

Chemical State Transformation
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Figure 1: The cyclic workflow of reversible terminator sequencing using 3'-O-allyl chemistry.

The cycle moves from incorporation to detection, then chemical cleavage, regenerating the

starting state.

Troubleshooting & Optimization

Issue

Probable Cause

Corrective Action

Phasing (Lagging)

Incomplete cleavage of the

allyl group.

Increase Pd incubation time or
temperature (up to 70°C).
Ensure TPPTS ligand is fresh

(prevents Pd precipitation).

Pre-Phasing (Leading)

Impure nucleotides (some lack
allyl group) or insufficient

washing.

Use HPLC-purified 3'-O-allyl-
dNTPs (>99%). Increase wash
volume between incorporation

and detection.

Signal Decay

Pd damage to DNA or

Polymerase inhibition.

Ensure thorough EDTA/NaCl
washes after cleavage to
remove all Pd. Use a
"scavenger" wash (e.g.,

thiourea) if decay persists.

No Incorporation

Wrong Polymerase.

Confirm use of Therminator I
or 9°N (A485L/Y409V).[2]
Wild-type Taq will not work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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